Cas no 2138226-12-5 (3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride)

• Product Name: 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride
• CAS No: 2138226-12-5
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• CID: 5259446
• PubChem ID: 165950549
• Update Time: 2025-05-27

3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-365530
• 2138226-12-5
• 3-[(3-methoxycyclohexyl)oxy]piperidine hydrochloride
• 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride

• Inchi： 1S/C12H23NO2.ClH/c1-14-10-4-2-5-11(8-10)15-12-6-3-7-13-9-12;/h10-13H,2-9H2,1H3;1H
• InChI Key： SHFGUWKGFODZAS-UHFFFAOYSA-N
• SMILES： Cl.O(C1CNCCC1)C1CCCC(C1)OC

Computed Properties

• Exact Mass: 249.1495567g/mol
• Monoisotopic Mass: 249.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride

3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride: A Comprehensive Overview

3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride (CAS No. 2138226-12-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride.

Chemical Structure and Properties

3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a piperidine ring substituted with a methoxycyclohexyl group at the 3-position, which is further functionalized with an oxygen atom. The presence of the methoxy group and the cyclohexyl ring imparts unique chemical and physical properties to the molecule. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

The molecular formula of 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride is C14H25NO2·HCl, with a molecular weight of approximately 279.81 g/mol. The compound exhibits good stability under standard laboratory conditions and can be stored at room temperature without significant degradation. Its melting point is around 160-162°C, which is an important parameter for quality control and purity assessment.

Synthesis Methods

The synthesis of 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride involves several well-defined steps that have been optimized to achieve high yields and purity. One common approach involves the reaction of 3-methoxycyclohexanol with piperidine in the presence of a suitable coupling agent, followed by the formation of the hydrochloride salt. This method typically proceeds via a nucleophilic substitution reaction, where the hydroxyl group of 3-methoxycyclohexanol attacks the electrophilic carbon of piperidine to form the desired product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yield while minimizing waste generation. Additionally, the use of catalysts such as transition metal complexes has further enhanced the efficiency and selectivity of the synthesis process.

Biological Activities and Therapeutic Potential

3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride has been extensively studied for its biological activities and potential therapeutic applications. One of its most notable properties is its ability to modulate various neurotransmitter systems in the central nervous system (CNS). Specifically, it has been shown to act as a selective agonist or antagonist at certain receptors, making it a valuable tool in neuropharmacological research.

In preclinical studies, 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride has demonstrated significant efficacy in models of anxiety and depression. It has been found to enhance serotonin levels in key brain regions involved in mood regulation, thereby exerting an antidepressant-like effect. Furthermore, its ability to modulate GABAergic neurotransmission suggests potential applications in treating anxiety disorders.

Beyond its CNS effects, 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical data on 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride have paved the way for several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have provided a strong foundation for advancing the compound into later-stage clinical trials.

Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance the therapeutic benefits of 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride. Additionally, efforts are underway to develop novel drug delivery systems that can improve bioavailability and target specific tissues or organs.

In conclusion, 3-[(3-Methoxycyclohexyl)oxy]piperidine hydrochloride (CAS No. 2138226-12-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, further solidifying its position as a valuable tool in modern medicine.